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An In-depth Technical Guide to alpha-Damascone for Researchers and Drug Development

Professionals

Introduction: The Archetype of Rose Ketones
alpha-Damascone is a C13-norisoprenoid, a member of the rose ketone family of aroma

chemicals, renowned for its exceptionally potent and complex olfactory profile.[1] First

discovered in the 1960s by chemists analyzing Damask Rose Absolute, the damascones

represent a pivotal achievement in fragrance chemistry, capturing the essence of natural rose

with synthetic precision.[2] While naturally present in trace amounts in rose oil, alpha-
Damascone's commercial significance lies in its synthetic production, which allows for its

widespread use in fine perfumery, personal care products, and even the flavor industry.[3]

This guide provides a comprehensive technical overview of alpha-Damascone, covering its

chemical identity, synthesis, analytical characterization, applications, and regulatory landscape.

The content is structured to provide not just data, but also the scientific rationale behind its use

and analysis, reflecting the expertise required in modern research and development.

Part 1: Chemical Identity and Physicochemical
Properties
alpha-Damascone is chemically defined as 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2-buten-1-

one. It exists as a mixture of geometric isomers, primarily the (E) and (Z) forms, which
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influences its commercial specifications and olfactory character. The CAS number 43052-87-5

typically refers to this isomeric mixture, while other identifiers may specify a particular isomer.

[2][4][5]

Table 1: Chemical Identifiers for alpha-Damascone

Identifier Value Source(s)

Chemical Name

1-(2,6,6-trimethyl-2-

cyclohexen-1-yl)-2-buten-1-

one

IUPAC Name
(E)-1-(2,6,6-trimethylcyclohex-

2-en-1-yl)but-2-en-1-one
[4][6]

CAS Number 43052-87-5 (Isomeric Mixture) [2][7][8]

24720-09-0 ((E)-isomer) [4][5][9]

Molecular Formula C₁₃H₂₀O [2][5][7][8]

Molecular Weight 192.30 g/mol [2][7]

FEMA Number 3420 / 3659 [2]

EINECS Number 246-430-4 / 245-845-8 [2][5]

Synonyms
α-Damascone, Damarose

alpha, Rose Ketone-alpha
[2]

The physical properties of alpha-Damascone are critical to its function as a fragrance

ingredient, dictating its volatility, stability, and solubility in various formulations. Its moderate

volatility positions it as a heart note in perfumery, bridging the initial top notes with the lingering

base notes.[10][2]

Table 2: Physicochemical Properties of alpha-Damascone
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [2]

Odor Profile

Intense floral-fruity, rose,

apple, with green and tobacco

facets

[6]

Boiling Point ~150 °C (302 °F) [2]

Flash Point >93.3 °C (>200 °F) [2][4]

Density ~0.935 - 0.96 g/mL [2][4]

Refractive Index (@20°C) 1.490 - 1.500 [2][4][7]

Solubility

Soluble in ethanol and

essential oils; insoluble in

water

[1][4]

Log P 3.66 [2]

Part 2: Synthesis of alpha-Damascone
The commercial viability of alpha-Damascone is predicated on efficient and scalable synthetic

routes. Direct extraction from natural sources like rose petals is not economically feasible due

to its extremely low concentration.[3] Synthetic pathways offer precise control over yield and

purity.[3] A prevalent strategy involves the reaction of a cyclogeranic acid derivative with an allyl

magnesium halide, followed by pyrolysis, which facilitates a rearrangement to form the target

ketone.[2]

More recent innovations have established a highly efficient, four-step synthesis from α-ionone,

a readily available terpene-derived starting material. This route is advantageous for industrial

preparation due to its high yield and the use of recyclable solvents.[11]

Experimental Protocol: Synthesis from α-Ionone
This protocol is a conceptual representation based on a published, simplified route.[11]
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Oximation: α-ionone is reacted with hydroxylamine hydrochloride in an ethanol-water solvent

system to form α-ionone oxime. This step converts the ketone into an oxime, preparing it for

subsequent rearrangement.

Epoxidation: The α-ionone oxime intermediate is then subjected to epoxidation using an

oxidizing agent like hydrogen peroxide in a suitable solvent. This introduces an epoxide ring,

which is key for the subsequent bond migration.

Dehydration: The epoxidized intermediate undergoes acid-catalyzed dehydration. This step

is crucial as it induces a sigmatropic rearrangement, transforming the carbon skeleton into

the desired damascone structure.

Reduction/Hydrolysis: The final step involves the reduction or hydrolysis of the intermediate

to yield α-damascone. The product is then purified, typically via distillation, to achieve a high

chemical purity (>97%).[11]
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Caption: Workflow for the synthesis of alpha-Damascone from α-ionone.
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Part 3: Analytical Characterization
Rigorous analytical control is essential to ensure the quality, purity, and regulatory compliance

of alpha-Damascone. The primary analytical challenge is the identification and quantification

of its various isomers, which can impact the final olfactory profile. Gas Chromatography

coupled with Mass Spectrometry (GC-MS) is the gold standard for this purpose.[12]

The choice of a non-polar capillary column (like a DB-5) in GC allows for the separation of

alpha-Damascone from other volatile components in a fragrance mixture.[8] The mass

spectrometer provides definitive identification based on the fragmentation pattern of the

molecule and allows for precise quantification.

Experimental Protocol: GC-MS Analysis
Sample Preparation: The alpha-Damascone sample (or a fragrance/flavor compound

containing it) is diluted in a suitable solvent (e.g., ethanol or hexane) to a concentration

appropriate for GC-MS analysis. An internal standard may be added for accurate

quantification.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet,

which is heated to ensure rapid volatilization.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., Helium)

through a capillary column. The temperature of the column is gradually increased (a

"temperature ramp") to separate compounds based on their boiling points and interactions

with the column's stationary phase.

Mass Spectrometry Detection: As components elute from the column, they enter the mass

spectrometer's ion source, where they are fragmented. The mass analyzer separates these

fragments based on their mass-to-charge ratio.

Data Analysis: The resulting chromatogram shows peaks corresponding to each separated

compound. The mass spectrum of the peak at the retention time for alpha-Damascone is

compared to a reference library for positive identification. The peak area is used to quantify

the concentration relative to a calibration curve or internal standard.[12]
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Caption: Standard workflow for the GC-MS analysis of alpha-Damascone.
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Part 4: Applications and Functionality
The unique sensory properties of alpha-Damascone make it a versatile and high-impact

ingredient across multiple industries.

Fine Fragrance: It is a cornerstone material for creating rose accords, imparting a natural,

diffusive, and complex character that is difficult to achieve with other materials. Its fruity

facets, reminiscent of apple and plum, also make it invaluable in modern fruity-floral

compositions.[6] It is often used in conjunction with other rose ketones and floral chemicals

like geraniol and citronellol.

Functional Perfumery: Beyond fine fragrance, it is used extensively in personal care (soaps,

lotions, deodorants) and household products (detergents, air fresheners) to deliver a

sophisticated and lasting floral-fruity scent.[10][1]

Flavor Industry: alpha-Damascone is recognized as safe for use in food and beverages by

the Flavor and Extract Manufacturers Association (FEMA GRAS). It is used in trace amounts

to enhance fruit flavors, particularly berry and stone fruit profiles.

Part 5: Regulatory and Safety Profile
The use of alpha-Damascone is governed by several regulations and safety assessments to

ensure consumer and environmental protection.

IFRA Standards: The International Fragrance Association (IFRA) restricts the maximum

concentration of rose ketones (including alpha-Damascone) in finished consumer products

due to their potential for skin sensitization. The combined concentration of these ketones is

limited, for example, to 0.043% in products like fine fragrances (Category 4).[10][6]

EU Cosmetics Regulation: It is listed as a restricted fragrance ingredient in the EU, requiring

it to be declared on product labels if its concentration exceeds 0.001% in leave-on products

or 0.01% in rinse-off products.[10]

GHS Classification: Under the Globally Harmonized System (GHS), alpha-Damascone is

classified as a skin sensitizer and is recognized for its potential aquatic toxicity.

Table 3: GHS Hazard Information for alpha-Damascone
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Classification H-Statement Description Source(s)

Acute Toxicity (Oral),

Cat. 4
H302 Harmful if swallowed [9][13]

Skin Sensitization,

Cat. 1B
H317

May cause an allergic

skin reaction
[9][13]

Aquatic Chronic, Cat.

2
H411

Toxic to aquatic life

with long lasting

effects

[13]

Toxicological studies indicate a low order of acute toxicity via oral exposure, with a reported

oral LD50 in rats of 1670 mg/kg.[9][14] The primary health concern is dermal sensitization,

necessitating careful formulation and adherence to IFRA guidelines to minimize risk.[10][14]

Conclusion
alpha-Damascone stands as a testament to the power of synthetic chemistry in the fields of

fragrance and flavor. Its intense and multifaceted aroma, combined with its cost-effective

production, has made it an indispensable tool for creators. A thorough understanding of its

chemical properties, synthesis, and analytical validation is crucial for its effective and safe

application. As research continues, new synthetic routes and a deeper understanding of its

sensory impact will further solidify its role as a key molecule in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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